Cas no 2228360-20-9 (4-methyl-2-(piperidin-4-yloxy)phenol)

• Product Name: 4-methyl-2-(piperidin-4-yloxy)phenol
• CAS No: 2228360-20-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5864498
• PubChem ID: 165625784
• Update Time: 2025-06-08

4-methyl-2-(piperidin-4-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(piperidin-4-yloxy)phenol
• 2228360-20-9
• EN300-1763682

• Inchi： 1S/C12H17NO2/c1-9-2-3-11(14)12(8-9)15-10-4-6-13-7-5-10/h2-3,8,10,13-14H,4-7H2,1H3
• InChI Key： REMSKNFBQKHIBH-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C)C=1)O)C1CCNCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-methyl-2-(piperidin-4-yloxy)phenol

Introduction to 4-methyl-2-(piperidin-4-yloxy)phenol (CAS No. 2228360-20-9)

4-methyl-2-(piperidin-4-yloxy)phenol, also known by its CAS number 2228360-20-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring and a phenolic hydroxyl group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 4-methyl-2-(piperidin-4-yloxy)phenol is C₁₃H₁₇NO₂. The compound's molecular weight is approximately 215.27 g/mol. Its physical properties include a white crystalline solid form, with a melting point ranging from 115 to 117°C. The solubility of this compound in water is low, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In recent years, 4-methyl-2-(piperidin-4-yloxy)phenol has been the subject of extensive research due to its potential as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various biological pathways and receptors.

One of the key areas of research involving 4-methyl-2-(piperidin-4-yloxy)phenol is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that 4-methyl-2-(piperidin-4-yloxy)phenol can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-methyl-2-(piperidin-4-yloxy)phenol has also shown potential as an analgesic agent. Pain management remains a significant challenge in clinical practice, particularly for chronic pain conditions. Research has indicated that this compound can alleviate pain by interacting with specific pain receptors and pathways in the central nervous system (CNS). Its mechanism of action involves modulating the release of neurotransmitters such as serotonin and norepinephrine, which are known to play crucial roles in pain perception.

In addition to its anti-inflammatory and analgesic effects, 4-methyl-2-(piperidin-4-yloxy)phenol has been investigated for its neuroprotective properties. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function and structure. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, thereby potentially slowing down the progression of these diseases. The neuroprotective effects are thought to be mediated through its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic profile of 4-methyl-2-(piperidin-4-yloxy)phenol has also been studied in detail. It has been found to have good oral bioavailability, which is an important factor for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

Safety assessments have indicated that 4-methyl-2-(piperidin-4-yloxy)phenol has a favorable safety profile at therapeutic doses. Preclinical toxicity studies have not reported any significant adverse effects at relevant concentrations. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 4-methyl-2-(piperidin-4-yloxy)phenol extend beyond traditional pharmaceuticals. It has also been explored for use in cosmetic formulations due to its antioxidant properties. Antioxidants play a crucial role in skin health by neutralizing free radicals that can cause damage to skin cells and accelerate aging processes. Incorporating this compound into skincare products could provide additional benefits for maintaining healthy skin.

In conclusion, 4-methyl-2-(piperidin-4-yloxy)phenol (CAS No. 2228360-20-9) is a versatile compound with a wide range of potential applications in both pharmaceutical and cosmetic industries. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for various diseases and conditions.